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Compound of Interest

Compound Name: JNJ-47117096 hydrochloride

Cat. No.: B608968 Get Quote

Technical Support Center: JNJ-47117096
Hydrochloride
Welcome to the technical support center for JNJ-47117096 hydrochloride. This resource is

designed for researchers, scientists, and drug development professionals, providing essential

information and troubleshooting guidance for the effective use of this potent and selective

MELK inhibitor in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-47117096 hydrochloride and what are its primary targets?

JNJ-47117096 hydrochloride is a potent and selective small molecule inhibitor of Maternal

Embryonic Leucine Zipper Kinase (MELK) with an IC50 of 23 nM.[1][2] It also effectively inhibits

Flt3 with an IC50 of 18 nM.[1][2]

Q2: What is the mechanism of action of JNJ-47117096 hydrochloride?

JNJ-47117096 hydrochloride inhibits MELK, which leads to stalled replication forks and DNA

double-strand breaks (DSBs).[1] This, in turn, activates the ATM-mediated DNA-damage

response (DDR).[1] In cancer cells with intact p53 signaling, this activation leads to a growth

arrest and a senescent phenotype, characterized by strong phosphorylation of p53, prolonged

up-regulation of p21, and down-regulation of FOXM1 target genes.[1]
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Q3: I am observing precipitation of JNJ-47117096 hydrochloride when I add it to my cell

culture medium. What could be the cause and how can I prevent this?

Precipitation of hydrophobic compounds like JNJ-47117096 hydrochloride upon addition to

aqueous solutions like cell culture media is a common issue. This is often due to the

compound's low aqueous solubility and the "solvent shift" that occurs when a concentrated

DMSO stock is diluted.

To prevent precipitation, consider the following:

Stepwise Dilution: Instead of adding the DMSO stock directly to your full volume of media,

first dilute it into a smaller volume of complete media (containing serum, if applicable), mix

gently, and then add this intermediate dilution to the final volume.

Pre-warming the Media: Ensure your cell culture medium is pre-warmed to 37°C before

adding the inhibitor.

Final DMSO Concentration: While aiming for the lowest possible DMSO concentration, many

cell lines can tolerate up to 0.5%. Increasing the final DMSO concentration slightly may help

maintain solubility. Always include a vehicle control with the same final DMSO concentration

in your experiments.

Serum Content: Components in fetal bovine serum (FBS), such as albumin, can bind to

hydrophobic compounds and increase their apparent solubility.

Troubleshooting Guides
In Vitro Solubility and Stability Issues
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Issue Potential Cause Troubleshooting Steps

Precipitation upon dilution in

aqueous media

The concentration of JNJ-

47117096 hydrochloride

exceeds its solubility limit in

the final medium.

- Perform a stepwise dilution. -

Pre-warm the medium to 37°C

before adding the compound. -

Ensure the final DMSO

concentration is optimized and

consistent across experiments

(typically ≤ 0.5%). - Consider

using a medium with serum, as

serum proteins can aid in

solubilization.

Cloudiness or precipitation in

the stock solution

The compound may not be

fully dissolved or may have

precipitated out of solution

during storage.

- Before each use, warm the

stock solution to room

temperature and vortex

thoroughly. - If precipitation

persists, brief sonication in a

water bath may be helpful. -

Store stock solutions in small,

single-use aliquots to minimize

freeze-thaw cycles.

Inconsistent experimental

results

Degradation of the compound

in the stock solution or working

solution.

- Prepare fresh working

solutions from a frozen stock

for each experiment. - Avoid

storing the compound in

aqueous solutions for

extended periods. - Protect

stock solutions from light.

Experimental Protocols
Preparation of Stock and Working Solutions for In Vitro
Assays
Materials:
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JNJ-47117096 hydrochloride powder

Anhydrous, high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Stock Solution Preparation (10 mM in DMSO):

Equilibrate the JNJ-47117096 hydrochloride vial to room temperature before opening.

Weigh the desired amount of the compound.

Add the appropriate volume of DMSO to achieve a 10 mM concentration (Molecular Weight:

398.89 g/mol ).

Vortex thoroughly until the powder is completely dissolved. Gentle warming to 37°C or brief

sonication can be used to aid dissolution.

Aliquot the stock solution into single-use tubes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C, protected from light.

Working Solution Preparation (for Cell-Based Assays):

Thaw a single-use aliquot of the 10 mM stock solution and bring it to room temperature.

Pre-warm the complete cell culture medium to 37°C.

Perform a serial dilution of the stock solution in complete cell culture medium to achieve the

desired final concentrations. It is recommended to perform an intermediate dilution step in a

small volume of medium before adding to the final culture volume to minimize precipitation.

Ensure the final DMSO concentration in the cell culture does not exceed a level that is toxic

to the cells (typically ≤ 0.5%) and is consistent across all experimental and control wells.
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Quantitative Data Summary
Parameter Value Reference

Molecular Weight 398.89 g/mol [1]

IC50 (MELK) 23 nM [1][2]

IC50 (Flt3) 18 nM [1][2]

Solubility in DMSO ≥ 250 mg/mL (≥ 626.74 mM) N/A

Solubility in Water

3.33 mg/mL (8.35 mM) with

sonication and warming to

60°C

N/A

Signaling Pathways and Experimental Workflows
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Caption: Mechanism of action of JNJ-47117096 hydrochloride.
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Caption: In Vitro Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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